Cas no 1786244-57-2 (N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide)

• Product Name: N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide
• CAS No: 1786244-57-2
• MF: C₂₀H₃₀N₂O₃S
• MW: 378.528804302216
• CID: 5366909
• Update Time: 2025-06-12

N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide

• Inchi： 1S/C20H30N2O3S/c1-15(23)21-19(11-13-26-3)20(24)22-12-5-4-6-17(14-22)16-7-9-18(25-2)10-8-16/h7-10,17,19H,4-6,11-14H2,1-3H3,(H,21,23)
• InChI Key： CYOSSXUARRBTLX-UHFFFAOYSA-N
• SMILES： C(NC(C(N1CCCCC(C2=CC=C(OC)C=C2)C1)=O)CCSC)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide

Recent Advances in the Study of N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide (CAS: 1786244-57-2)

The compound N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide (CAS: 1786244-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a hexahydroazepine core and a 4-methoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets, particularly in the context of neurological disorders. Preliminary data suggest that the molecule exhibits high affinity for certain neurotransmitter receptors, which could make it a viable candidate for the treatment of conditions such as anxiety and depression. Additionally, its metabolic stability and bioavailability have been subjects of extensive research, with recent findings indicating favorable pharmacokinetic profiles in preclinical models.

Another significant development is the exploration of the compound's potential as an anti-inflammatory agent. Studies have demonstrated its ability to modulate key inflammatory pathways, reducing the production of pro-inflammatory cytokines in vitro and in vivo. These findings open up new avenues for the development of novel therapeutics for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Recent synthetic efforts have also focused on optimizing the compound's structure to enhance its therapeutic efficacy and reduce potential side effects. Structure-activity relationship (SAR) studies have identified critical modifications that improve target selectivity and potency. These advancements are expected to facilitate the transition from preclinical research to clinical trials in the near future.

In conclusion, the growing body of research on N-[1-[[Hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]carbonyl]-3-(methylthio)propyl]acetamide (CAS: 1786244-57-2) underscores its potential as a versatile therapeutic agent. Continued investigation into its biological activities and optimization of its chemical structure will be crucial for realizing its full clinical potential. This compound represents a promising addition to the arsenal of tools available for addressing complex medical challenges in neurology and immunology.